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Compound of Interest

Compound Name: 2'-Deoxy-2'-fluorocytidine

Cat. No.: B130037 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development, providing core information on the nucleoside analog, 2'-Deoxy-2'-
fluorocytidine. This document outlines the fundamental molecular properties of the

compound, which is noted for its antiviral properties.[1]

Core Molecular Data
The fundamental chemical properties of 2'-Deoxy-2'-fluorocytidine are summarized below.

These data are critical for a range of applications, from experimental design to computational

modeling.
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Identifier Value Source

Molecular Formula C9H12FN3O4

PubChem[2],

ChemicalBook[3], Cayman

Chemical[4], Santa Cruz

Biotechnology[5]

Molecular Weight 245.21 g/mol
PubChem[2],

ChemicalBook[3], Biosynth[6]

CAS Number 10212-20-1

PubChem[2], Cayman

Chemical[4], Santa Cruz

Biotechnology[5]

Methodology for Property Determination
The molecular weight and formula of a compound like 2'-Deoxy-2'-fluorocytidine are

determined through standard, well-established analytical chemistry techniques. While detailed

experimental protocols are specific to the instrumentation and laboratory, the principles are

universal.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry can provide a highly accurate mass

measurement, which also helps to confirm the elemental composition and thus the molecular

formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, particularly ¹H, ¹³C, and ¹⁹F NMR,

is used to elucidate the chemical structure of the molecule. By analyzing the chemical shifts,

coupling constants, and integration of the signals, the connectivity of atoms can be

determined, confirming the structural formula.

Elemental Analysis: This method provides the percentage composition of the elements

(carbon, hydrogen, nitrogen) in the compound. The results are used to derive the empirical

formula, which can then be compared with the molecular formula obtained from mass

spectrometry.

Logical Relationship of Core Properties
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The following diagram illustrates the relationship between the compound and its fundamental

identifiers.

2'-Deoxy-2'-fluorocytidine

Molecular Formula Molecular Weight CAS Number

C9H12FN3O4 245.21 g/mol 10212-20-1

Click to download full resolution via product page

Core Identifiers of 2'-Deoxy-2'-fluorocytidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Overview of 2'-Deoxy-2'-fluorocytidine:
Properties and Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130037#2-deoxy-2-fluorocytidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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